Methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• IUPAC Name: methyl 7,11-dimethyl-3-oxododeca-6,10-dienoate
• InChI: InChI=1S/C15H24O3/c1-12(2)7-5-8-13(3)9-6-10-14(16)11-15(17)18-4/h7,9H,5-6,8,10-11H2,1-4H3
• InChI Key: BZCXURWEQJTDFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=O)CC(=O)OC)C)C

Description

Methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate is a useful research compound. Its molecular formula is C15H24O3 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The obtained mixture was heated to reflux (bath temperature 100°) then, during 1 h, there was added a solution of 0.5M of geranylacetone in 135 g (1.5M) of dimethylcarbonate, where upon the resulting reaction mixture was kept refluxing during 10 min. It was finally poured into a 10% aqueous solution of NH4Cl saturated with NaCl. An ether extraction, followed by the usual work up of the combined organic extracts and fractional distillation gave methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate.

Synthesis routes and methods II

Procedure details

24 g (0.55M) of sodium hydride (55% dispersion in mineral oil) were added at 20° under nitrogen to a solution of 135 g (1.5M) of dimethylcarbonate in 500 ml of a mixture of toluene/N-methylpyrrolidone (9:1). The obtained mixture was heated to reflux (bath temperature 100°) then, during 1 h, there was added a solution of 0.5M of geranylacetone in 135 g (1.5M) of dimethylcarbonate, where upon the resulting reaction mixture was kept refluxing during 10 min. It was finally poured into a 10% aqueous solution of NH4Cl saturated with NaCl. An ether extraction, followed by the usual work up of the combined organic extracts and fractional distillation gave methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate.